Cas no 1806801-78-4 (2-Amino-6-bromo-3-(difluoromethyl)-5-iodopyridine)

2-Amino-6-bromo-3-(difluoromethyl)-5-iodopyridine is a halogenated pyridine derivative with a reactive amino group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The presence of bromo, iodo, and difluoromethyl substituents enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic frameworks. The electron-withdrawing difluoromethyl group can influence reactivity and stability, while the halogen atoms provide sites for further functionalization. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, given its potential to serve as a scaffold for targeted modifications. Its structural features make it suitable for high-value synthetic applications.

2-Amino-6-bromo-3-(difluoromethyl)-5-iodopyridine structure

1806801-78-4 structure

Product Name:2-Amino-6-bromo-3-(difluoromethyl)-5-iodopyridine

CAS No:1806801-78-4

MF:C₆H₄BrF₂IN₂

MW:348.914639472961

CID:4851436

Update Time:2025-06-10

2-Amino-6-bromo-3-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

- 2-Amino-6-bromo-3-(difluoromethyl)-5-iodopyridine
- Inchi： 1S/C6H4BrF2IN2/c7-4-3(10)1-2(5(8)9)6(11)12-4/h1,5H,(H2,11,12)
- InChI Key： KKIHOJPESZQJQE-UHFFFAOYSA-N
- SMILES： IC1=C(N=C(C(C(F)F)=C1)N)Br

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 161
XLogP3: 2.8
Topological Polar Surface Area: 38.9

2-Amino-6-bromo-3-(difluoromethyl)-5-iodopyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029072037-1g	2-Amino-6-bromo-3-(difluoromethyl)-5-iodopyridine	1806801-78-4	97%	1g	$1,445.30	2022-03-31

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Additional information on 2-Amino-6-bromo-3-(difluoromethyl)-5-iodopyridine

Comprehensive Overview of 2-Amino-6-bromo-3-(difluoromethyl)-5-iodopyridine (CAS No. 1806801-78-4)

2-Amino-6-bromo-3-(difluoromethyl)-5-iodopyridine (CAS No. 1806801-78-4) is a halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular formula, C₆H₄BrF₂IN₂, highlights the presence of multiple halogens, including bromo and iodo substituents, which are critical for its reactivity and applications. Researchers are increasingly exploring its potential as a building block in the synthesis of novel heterocyclic compounds, particularly in the development of small-molecule inhibitors and crop protection agents.

The compound's difluoromethyl group is a key structural motif, often associated with enhanced metabolic stability and bioavailability in drug discovery. This feature aligns with current trends in medicinal chemistry, where fluorine-containing compounds are prioritized for their ability to modulate pharmacokinetic properties. Recent studies have highlighted the role of 2-Amino-6-bromo-3-(difluoromethyl)-5-iodopyridine in the design of kinase inhibitors, a hot topic in oncology research. Its versatility also extends to materials science, where halogenated pyridines serve as precursors for organic electronic materials.

From a synthetic perspective, the bromo and iodo substituents on the pyridine ring offer strategic sites for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex molecular architectures, a recurring theme in modern organic chemistry. The compound's CAS No. 1806801-78-4 is frequently searched in databases like SciFinder and Reaxys, reflecting its utility in high-throughput screening and fragment-based drug design.

Environmental and regulatory considerations are also shaping the discourse around halogenated pyridines. While the compound is not classified as hazardous, its handling requires adherence to standard laboratory safety protocols. Researchers are investigating greener synthetic routes to minimize waste, a response to the growing demand for sustainable chemistry practices. This aligns with broader industry shifts toward green solvents and catalytic methods.

In agrochemical applications, 2-Amino-6-bromo-3-(difluoromethyl)-5-iodopyridine has shown promise as an intermediate for herbicides and fungicides. Its halogen-rich structure contributes to target specificity, a priority in developing next-generation crop protection solutions. The agrochemical sector's focus on resistance management and environmental impact further underscores the compound's relevance.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography, techniques frequently queried in academic and industrial settings. Its solid-state properties, such as crystallinity and solubility, are critical for formulation scientists working on drug delivery systems.

In summary, 2-Amino-6-bromo-3-(difluoromethyl)-5-iodopyridine (CAS No. 1806801-78-4) is a multifaceted compound bridging medicinal chemistry, materials science, and agrochemical innovation. Its structural complexity and functional group diversity make it a valuable asset in addressing contemporary challenges in drug discovery and sustainable agriculture.